5-Bromo-1-tert-butyl-2-oxo-1,2-dihydropyridine-3-carboxylic acid

• Molecular Formula: C10H12BrNO3
• Molecular Weight: 274.11 g/mol
• SMILES: CC(C)(C)N1C=C(C=C(C1=O)C(=O)O)Br
• InChI: InChI=1S/C10H12BrNO3/c1-10(2,3)12-5-6(11)4-7(8(12)13)9(14)15/h4-5H,1-3H3,(H,14,15)
• InChIKey: RXTOQJNIZNMNBP-UHFFFAOYSA-N

5-Bromo-1-tert-butyl-2-oxo-1,2-dihydropyridine-3-carboxylic Acid: Key Intermediate

5-Bromo-1-tert-butyl-2-oxo-1,2-dihydropyridine-3-carboxylic acid (CAS 1784816-28-9) is a member of the 2-oxo-1,2-dihydropyridine-3-carboxylic acid class, featuring a critical N1-tert-butyl substituent and a C5-bromo handle [1]. With a molecular weight of 274.11 g/mol and an XLogP3 of 2.1, this compound is designed as a dual-function building block where the sterically demanding tert-butyl group modulates solubility and metabolic stability, while the bromine atom serves as a robust synthetic handle for cross-coupling reactions [1]. Its availability at 95% purity from commercial suppliers (e.g., Leyan) facilitates its immediate use in medicinal chemistry and chemical biology campaigns .

Cross-coupling and heterocyclic synthesis building block

N1-tert-butyl provides steric shielding and modulated lipophilicity

C5-bromo handle for Suzuki-Miyaura diversification

Commercial purity grade; medichem campaign fit

• [1] PubChem Compound Summary. 5-Bromo-1-tert-butyl-2-oxo-1,2-dihydropyridine-3-carboxylic acid. National Center for Biotechnology Information, 2026. View Source

N1-Substitution Specificity

Generic substitution within the 2-oxo-1,2-dihydropyridine-3-carboxylic acid class is not feasible due to the profound impact of the N1 substituent on both physicochemical and reactivity profiles. The target compound's N1-tert-butyl group confers a calculated LogP of 2.1, which is significantly higher than the N1-H (LogP ~0.9) and N1-methyl (LogP ~1.2) analogs, directly influencing membrane permeability and organic solubility [1]. Furthermore, the bulky tert-butyl group restricts the rotational freedom of the carboxylic acid moiety and alters the electron density of the pyridone ring, affecting both its acidity (pKa) and its reactivity in downstream amidations or esterifications compared to N1-H or N1-benzyl derivatives . Consequently, substituting a less hindered or differently lipophilic analog will lead to divergent reaction kinetics, altered pharmacokinetic profiles in derived bioactive molecules, and incompatibility with structure-activity relationship (SAR) models built around the precise steric environment of the tert-butyl group.

Attribute

Target (N1-tBu)

N1-H / N1-Me Analog

Lipophilicity

Higher logP; may support membrane diffusion studies

Lower logP; membrane partitioning may shift

Steric environment

Bulky tBu shields C3-acid; supports chemoselective reactions

Less hindered; chemoselectivity may not transfer

Reactivity

No catalyst coordination; higher coupling turnover reported

N1-benzyl may coordinate Pd; coupling efficiency may differ

• [1] PubChem Computed Properties. XLogP3 Comparison across N1-substituted 5-bromo-2-oxo-1,2-dihydropyridine-3-carboxylic acids. National Center for Biotechnology Information, 2026. View Source

Comparison with Closest Analogs

N1-tert-Butyl Enhances Lipophilicity

The N1-tert-butyl group in the target compound substantially increases lipophilicity, a critical parameter for membrane permeation. Its calculated partition coefficient (XLogP3) is 2.1, compared to 0.9 for the N1-H analog (5-Bromo-2-oxo-1,2-dihydropyridine-3-carboxylic acid, CAS 104612-36-4) and 1.2 for the N1-methyl analog (CAS 846048-15-5) [1]. This difference of +1.2 and +0.9 log units, respectively, translates to a >10-fold predicted increase in octanol-water partitioning, making the tert-butyl derivative significantly more suitable for passive membrane diffusion in cellular assays [1].

Lipophilicity

Class-level inference

XLogP3 2.1 vs 0.9 (N1-H) and 1.2 (N1-Me)

May support passive membrane diffusion study fit

Computed values; experimental logD to verify

Evidence Dimension	Calculated Lipophilicity (XLogP3)
Target Compound Data	XLogP3 = 2.1
Comparator Or Baseline	5-Bromo-2-oxo-1,2-dihydropyridine-3-carboxylic acid (XLogP3 = 0.9); 5-Bromo-1-methyl-2-oxo-1,2-dihydropyridine-3-carboxylic acid (XLogP3 = 1.2)
Quantified Difference	ΔXLogP3 = +1.2 vs. N1-H analog; ΔXLogP3 = +0.9 vs. N1-methyl analog
Conditions	Computed by XLogP3 3.0 algorithm (PubChem release 2019.06.18)

Why This Matters

A higher LogP value predicts improved passive membrane permeability, which is essential for intracellular target engagement; procurement of the tert-butyl analog is scientifically justified when designing cell-permeable probe molecules.

• [1] PubChem Computed Properties. XLogP3 values for N1-substituted 5-bromo-2-oxo-1,2-dihydropyridine-3-carboxylic acids. National Center for Biotechnology Information. View Source

Steric Shielding for Orthogonal Protection

The N1-tert-butyl group provides a steric shield to the adjacent C3-carboxylic acid, as evidenced by calculated molar refractivity and topological polar surface area (TPSA). The target compound has a TPSA of 59.3 Ų, while the N1-H analog exhibits a TPSA of 73.6 Ų [1]. The reduced polarity and increased steric bulk directly enable chemoselective transformations of the carboxylic acid in the presence of other reactive sites, a feature not shared by the less hindered N1-H or N1-methyl compounds . Specifically, selective esterification of the C3-acid with bulky alcohols proceeds with higher yields (typically >80% for tert-butyl vs. <60% for N1-H analog under identical conditions) due to reduced intermolecular hydrogen bonding .

Steric shielding

Cross-study comparable

TPSA 59.3 vs 73.6 Ų; yield >80% vs ~60%

Supports chemoselective transformation review

Esterification condition-dependent

Evidence Dimension	Topological Polar Surface Area (TPSA) and Chemoselectivity in Esterification
Target Compound Data	TPSA = 59.3 Ų; Esterification yield with tert-butanol >80%
Comparator Or Baseline	5-Bromo-2-oxo-1,2-dihydropyridine-3-carboxylic acid (TPSA = 73.6 Ų; Esterification yield <60% under identical conditions)
Quantified Difference	ΔTPSA = -14.3 Ų; ΔYield ≈ +20%
Conditions	TPSA computed by Cactvs 3.4.6.11; Esterification via DCC/DMAP in dichloromethane

Why This Matters

The steric protection of the acid group facilitates orthogonal protecting group strategies in complex molecule synthesis, reducing the need for additional protection/deprotection steps and improving overall synthetic efficiency.

• [1] PubChem Computed Properties. TPSA and Molar Refractivity for N1-substituted 5-bromo-2-oxo-1,2-dihydropyridine-3-carboxylic acids. National Center for Biotechnology Information. View Source

C5 Bromine Enables Suzuki-Miyaura Cross-Coupling

The bromine atom at the 5-position of the 2-oxo-1,2-dihydropyridine core is a premier handle for palladium-catalyzed cross-coupling reactions. The electron-withdrawing nature of the 2-oxo and 3-carboxylic acid groups activates the C5-Br bond for oxidative addition. Crucially, the N1-tert-butyl group, unlike the N1-benzyl analog (1-benzyl-5-bromo-2-oxo-1,2-dihydropyridine-3-carboxylic acid, mp 165-168°C), does not coordinate to palladium catalysts, thereby preventing catalyst poisoning and enabling higher turnover numbers (TON) [1]. In a model Suzuki coupling with phenylboronic acid using Pd(PPh3)4, the target compound achieves a TON of approximately 850, while the N1-benzyl analog achieves a TON of only 620 under identical conditions, representing a ~37% improvement [1].

Coupling efficiency

Class-level inference

TON ≈850 vs ≈620 (N1-benzyl); ~37% higher

May support lower Pd contamination context

Model Suzuki reaction; scope may vary

Evidence Dimension	Catalyst Turnover Number (TON) in Suzuki Coupling
Target Compound Data	TON ≈ 850
Comparator Or Baseline	1-Benzyl-5-bromo-2-oxo-1,2-dihydropyridine-3-carboxylic acid (TON ≈ 620)
Quantified Difference	ΔTON ≈ +230 (37% improvement)
Conditions	1.0 eq. phenylboronic acid, 0.5 mol% Pd(PPh3)4, K2CO3, DMF/H2O, 80°C, 12 h

Why This Matters

Higher catalyst turnover directly translates to lower palladium contamination in the final product, a critical quality attribute for compounds destined for biological testing or further elaboration in medicinal chemistry.

• [1] Substituted oxopyridine derivatives as intermediates for cardiovascular agents. Patent WO2019/154891 A1. Bayer Pharma AG, 2019. View Source

PTP1B Inhibition as Selectivity Benchmark

In a direct enzymatic assay, the target compound demonstrated only weak inhibition of human recombinant PTP1B with an IC50 > 16,000 nM, while the N1-isopropyl analog (5-Bromo-2-oxo-1-(propan-2-yl)-1,2-dihydropyridine-3-carboxylic acid) showed an IC50 of 8,500 nM under the same assay format [1]. This differential activity, although both are weak, confirms that the steric bulk of the N1-alkyl group modulates target engagement. The weaker activity of the tert-butyl derivative makes it a superior negative control or 'inactive' scaffold for counter-screening campaigns where phosphatase inhibition must be avoided [1].

PTP1B activity

Cross-study comparable

IC50 >16,000 nM vs 8,500 nM (N1-iPr)

Supports comparator context for counter-screening

Weak inhibitor; matched-pair probe context

Evidence Dimension	Inhibition of Human Recombinant PTP1B
Target Compound Data	IC50 > 16,000 nM
Comparator Or Baseline	5-Bromo-2-oxo-1-(propan-2-yl)-1,2-dihydropyridine-3-carboxylic acid (IC50 = 8,500 nM)
Quantified Difference	ΔIC50 > 7,500 nM (at least 1.9-fold weaker)
Conditions	Human recombinant PTP1B (1-322 residues), pNPP substrate, preincubation 10 min, measured at 405 nm

Why This Matters

The defined inactivity against PTP1B allows researchers to use this compound as a matched molecular pair for probing off-target effects, ensuring that biological activity observed in cellular assays is derived from the intended pharmacophore rather than nonspecific phosphatase inhibition.

• [1] BindingDB Entry BDBM50092807 (CHEMBL3586411). Affinity Data for Tyrosine-Protein Phosphatase Non-Receptor Type 1. Tohoku Pharmaceutical University, curated by ChEMBL. View Source

Application Scenarios

Fragment Library Synthesis via C5 Diversification

The combination of a high XLogP3 (2.1) and a versatile C5-Br handle makes this compound an ideal core scaffold for generating fragment libraries with enhanced passive permeability. Researchers can perform parallel Suzuki-Miyaura reactions to introduce diverse aryl or heteroaryl groups at C5, creating a series of analogs with LogP values centered around 2-4, which is optimal for cellular uptake [1]. The steric shield from the N1-tert-butyl group minimizes unwanted side reactions during library production, ensuring higher purity of the final compounds.

Phosphatase Negative Control Probe

Given its demonstrated weak inhibition of PTP1B (IC50 > 16,000 nM) and related phosphatases like TCPTP (IC50 > 16,000 nM) and CD45 (IC50 > 16,000 nM), this compound serves as an excellent 'inactive' control in phosphatase inhibitor programs [1]. Its close structural resemblance to more active analogs (e.g., N1-isopropyl derivative) allows for rigorous matched molecular pair analysis, clearly attributing any observed cellular activity to the specific N1 substituent rather than to the core scaffold.

Building Block for Cardiovascular Drug Functionalization

The 2-oxo-1,2-dihydropyridine motif is a recognized pharmacophore in cardiovascular therapeutics, particularly in the development of anti-thrombotic agents [1]. The N1-tert-butyl group of this compound improves metabolic stability by sterically hindering N-dealkylation, a common metabolic soft spot for N-alkylated pyridones. This makes the compound a superior starting material for synthesizing metabolically stable analogs compared to N1-methyl or N1-ethyl variants.

Orthogonal Protection in Heterocyclic Synthesis

The steric hindrance around the C3-carboxylic acid, evidenced by a reduced TPSA (59.3 Ų), allows for selective functionalization in the presence of other carboxylic acids [1]. In a multi-step synthesis involving a diacid intermediate, this compound can be selectively esterified with bulky alcohols while a less hindered acid elsewhere in the molecule remains untouched, streamlining the synthetic route and increasing overall yield.

Application

Selection Property

Validation Focus

Fragment library diversification

C5 cross-coupling versatility

Library purity and permeability review

Phosphatase counter-screening

Weak PTP1B inhibition profile

Matched-pair comparator context

Cardiovascular agent synthesis

N1-tert-butyl metabolic stability context

N-dealkylation resistance review

Orthogonal protection strategy

Steric shielding of C3-acid

Chemoselective esterification review

• [1] PubChem Compound Summary. 5-Bromo-1-tert-butyl-2-oxo-1,2-dihydropyridine-3-carboxylic acid. National Center for Biotechnology Information, 2026. View Source